Cas no 2137668-66-5 (4-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbut-2-ynamide)

• Product Name: 4-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbut-2-ynamide
• CAS No: 2137668-66-5
• MF: C₁₀H₁₃N₅O
• MW: 219.243120908737
• CID: 6484199
• PubChem ID: 165955914
• Update Time: 2025-05-20

4-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbut-2-ynamide
• 4-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]but-2-ynamide
• EN300-1131310
• 2137668-66-5

• Inchi： 1S/C10H13N5O/c11-4-1-2-10(16)14-9-3-5-13-15(9)8-6-12-7-8/h3,5,8,12H,4,6-7,11H2,(H,14,16)
• InChI Key： MEHRQAZZHOLPCG-UHFFFAOYSA-N
• SMILES： O=C(C#CCN)NC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 219.11201006g/mol
• Monoisotopic Mass: 219.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 85Ų

Additional information on 4-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbut-2-ynamide

Comprehensive Overview of 4-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbut-2-ynamide (CAS No. 2137668-66-5)

The compound 4-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbut-2-ynamide (CAS No. 2137668-66-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring an azetidine ring and a pyrazole moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a crucial role in regulating cellular processes and are often targeted in cancer therapy.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by the need for more effective and selective treatments. The 4-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbut-2-ynamide stands out due to its ability to interact with specific protein targets, potentially offering fewer side effects compared to traditional therapies. This aligns with the growing demand for precision medicine, a hot topic in both academic and pharmaceutical circles. The compound's alkyne and amide functional groups further enhance its versatility, enabling it to participate in various chemical reactions for further derivatization.

From a synthetic perspective, the preparation of 4-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbut-2-ynamide involves multi-step organic transformations, often requiring careful optimization to achieve high yields and purity. The azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity, which can improve the binding affinity of the molecule to its biological targets. This characteristic has made azetidine-containing compounds a focal point in modern drug design, as they often exhibit improved pharmacokinetic properties.

The pyrazole moiety in 4-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbut-2-ynamide is another critical feature, as it is a common pharmacophore in many FDA-approved drugs. Pyrazole derivatives are renowned for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. This has led to a surge in research exploring the therapeutic potential of pyrazole-based compounds, with many users searching for information on their mechanisms of action and clinical applications.

One of the most frequently asked questions about 4-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbut-2-ynamide revolves around its solubility and stability under physiological conditions. These properties are critical for its bioavailability and efficacy as a drug candidate. Preliminary studies suggest that the compound exhibits moderate solubility in aqueous solutions, which could be further improved through formulation strategies such as the use of cyclodextrins or nanoparticle carriers. Such advancements are part of the broader trend toward drug delivery optimization, a topic of great interest to researchers and clinicians alike.

Another area of exploration is the compound's potential role in targeted therapy, particularly in oncology. With the rise of personalized medicine, there is a growing emphasis on developing compounds that can selectively target cancer cells while sparing healthy tissues. The structural features of 4-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbut-2-ynamide make it a promising candidate for such applications, especially in cancers driven by specific genetic mutations. This aligns with the increasing number of searches for next-generation cancer treatments and biomarker-driven therapies.

In addition to its therapeutic potential, 4-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbut-2-ynamide is also of interest in chemical biology. Its alkyne group allows for facile incorporation into click chemistry reactions, a powerful tool for labeling and tracking biomolecules in living systems. This has opened up new avenues for studying cellular processes and drug-target interactions, a topic frequently searched by students and researchers in the life sciences.

The safety profile of 4-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbut-2-ynamide is another critical consideration. While preliminary toxicological studies are promising, further investigations are needed to fully assess its potential side effects and metabolic pathways. This is particularly relevant given the increasing scrutiny of drug safety and the demand for more transparent reporting of preclinical data. Users often search for information on the ADME properties (absorption, distribution, metabolism, and excretion) of new compounds, highlighting the importance of this aspect in drug development.

In summary, 4-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbut-2-ynamide (CAS No. 2137668-66-5) represents a fascinating example of modern medicinal chemistry. Its unique combination of an azetidine ring, pyrazole core, and alkyne-amide functionality positions it as a versatile scaffold for drug discovery. As research progresses, this compound may well emerge as a key player in the development of targeted therapies and precision medicine, addressing some of the most pressing challenges in healthcare today.